Cas no 1218789-35-5 (N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine is a boronic ester derivative of pyrimidine, notable for its utility in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The cyclohexylamine substituent contributes to steric and electronic modulation, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its high purity and consistent reactivity ensure reliable performance in complex coupling reactions. This compound is particularly valuable for constructing heterocyclic frameworks, offering precise control over molecular architecture in medicinal chemistry and materials science applications.
1218789-35-5 structure
Product Name:N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
CAS No:1218789-35-5
MF:C16H26BN3O2
MW:303.207543849945
MDL:MFCD12546564
CID:827731
PubChem ID:46739655
Update Time:2025-06-07
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
- 2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester
- 2-(Cyclohexylamino)pyrimidine-5-boronic acid pinacol ester
- OR361058
- AX8236081
- X1694
- 2-Pyrimidinamine, N-cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-(Cyclohexylamino)pyrimidine-5-boronic acid,pinacol ester
- CS-0175719
- D92872
- SB58554
- MFCD12546564
- AS-55241
- AKOS016004679
- 1218789-35-5
- DTXSID10675248
- DB-364192
-
- MDL: MFCD12546564
- Inchi: 1S/C16H26BN3O2/c1-15(2)16(3,4)22-17(21-15)12-10-18-14(19-11-12)20-13-8-6-5-7-9-13/h10-11,13H,5-9H2,1-4H3,(H,18,19,20)
- InChI Key: BESJXVWUOFEXIH-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC(=NC=2)NC2CCCCC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 303.21200
- Monoisotopic Mass: 303.212
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 414.2±37.0 °C at 760 mmHg
- Flash Point: 204.3±26.5 °C
- PSA: 56.27000
- LogP: 2.59340
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228526-1g |
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine |
1218789-35-5 | 95% | 1g |
£200.00 | 2022-02-28 | |
| Fluorochem | 228526-5g |
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine |
1218789-35-5 | 95% | 5g |
£600.00 | 2022-02-28 | |
| Chemenu | CM136580-1g |
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine |
1218789-35-5 | 96% | 1g |
$148 | 2021-08-05 | |
| Chemenu | CM136580-5g |
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine |
1218789-35-5 | 96% | 5g |
$498 | 2021-08-05 | |
| Chemenu | CM136580-1g |
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine |
1218789-35-5 | 96% | 1g |
$270 | 2023-03-07 | |
| Chemenu | CM136580-5g |
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine |
1218789-35-5 | 96% | 5g |
$811 | 2023-03-07 | |
| TRC | C991708-100mg |
2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester |
1218789-35-5 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | C991708-250mg |
2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester |
1218789-35-5 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | C991708-500mg |
2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester |
1218789-35-5 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | C991708-1g |
2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester |
1218789-35-5 | 1g |
$333.00 | 2023-05-18 |
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1218789-35-5 (N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine) Related Products
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